Cas no 1211665-69-8 (5-bromo-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpyridine-3-carboxamide)

• Product Name: 5-bromo-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpyridine-3-carboxamide
• CAS No: 1211665-69-8
• MF: C₁₂H₁₁BrN₄O₂
• MW: 323.145341157913
• CID: 6267915
• PubChem ID: 45535745
• Update Time: 2025-08-05

5-bromo-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpyridine-3-carboxamide
• 5-bromo-N-[2-(6-oxopyridazin-1-yl)ethyl]pyridine-3-carboxamide
• 5-bromo-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)nicotinamide
• 1211665-69-8
• AKOS024505036
• 5-bromo-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]pyridine-3-carboxamide
• F5283-0225

• Inchi： 1S/C12H11BrN4O2/c13-10-6-9(7-14-8-10)12(19)15-4-5-17-11(18)2-1-3-16-17/h1-3,6-8H,4-5H2,(H,15,19)
• InChI Key： VVJBAOKBPQKGEU-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(NCCN1C(C=CC=N1)=O)=O

Computed Properties

• Exact Mass: 322.00654g/mol
• Monoisotopic Mass: 322.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.7Ų

Additional information on 5-bromo-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpyridine-3-carboxamide

Introduction to 5-bromo-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpyridine-3-carboxamide (CAS No. 1211665-69-8)

5-bromo-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpyridine-3-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1211665-69-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity and unique functional groups of this compound contribute to its potential applications in the design and synthesis of novel therapeutic agents.

The molecular structure of 5-bromo-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpyridine-3-carboxamide features a pyridine core substituted with a bromo group, an ethyl chain linked to a pyridazine ring, and a carboxamide moiety. This arrangement of functional groups suggests that the compound may possess multiple points of interaction with biological targets, which could enhance its efficacy as a drug candidate. The presence of the pyridazine ring is particularly noteworthy, as it is a known pharmacophore in various bioactive molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in critical cellular pathways. The pyridazine scaffold in 5-bromo-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpyridine-3-carboxamide has been shown to interact with several enzymes, including those involved in inflammation and metabolic disorders. Studies have demonstrated that compounds containing the pyridazine moiety can modulate enzyme activity, leading to potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. Research has indicated that the structural features of 5-bromo-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpyridine-3-carboxamide may allow it to interact with neurotransmitter receptors and ion channels, thereby influencing neural signaling pathways. This capability makes it a promising candidate for further investigation in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 5-bromo-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylpyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromination step is particularly critical, as it introduces the bromo group at the correct position on the pyridine ring. This step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluations.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 5-bromo-N-2-(6-o x o -1 ,6 -dih y d ro p y rid azin -1 -yl)ethylpy rid ine -3 -car box am ide before conducting wet-lab experiments. Molecular docking studies have suggested that this compound may bind to specific protein targets with high affinity, making it a valuable tool for drug discovery. These computational approaches have significantly reduced the time and resources required for identifying promising candidates for further investigation.

The pharmacokinetic properties of 5-bromo-N-2-(6-o x o -1 ,6 -dih y d ro p y rid azin -1 -yl)ethylpy rid ine -3 -car box am ide are also an important consideration in its development as a therapeutic agent. Studies have shown that compounds with similar structural features exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties early in the drug discovery process can help optimize the compound's pharmacokinetic behavior and improve its overall efficacy.

Another area where this compound shows promise is in the treatment of infectious diseases. The unique structural features of 5-bromo-N-2-(6-o x o -1 ,6 -dih y d ro p y rid azin -1 -yl)ethylpy rid ine -3 -car box am ide may allow it to interact with bacterial enzymes or viral proteins, disrupting essential biological processes. This capability makes it a potential candidate for developing new antibiotics or antiviral agents against resistant strains.

In conclusion, 5-bromo-N-2-(6-o x o -1 ,6 -dih y d ro p y rid azin -1 -yl)ethylpy rid ine -3 -car box am ide is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.